Cas no 149609-35-8 (Benzoic acid, 3-[4-(1,1-dimethylethyl)phenoxy]-)

• Product Name: Benzoic acid, 3-[4-(1,1-dimethylethyl)phenoxy]-
• CAS No: 149609-35-8
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 1324932
• Update Time: 2024-08-18

Benzoic acid, 3-[4-(1,1-dimethylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[4-(1,1-dimethylethyl)phenoxy]-

• Inchi： 1S/C17H18O3/c1-17(2,3)13-7-9-14(10-8-13)20-15-6-4-5-12(11-15)16(18)19/h4-11H,1-3H3,(H,18,19)
• InChI Key： ROGLGNABCCLHDI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OC2=CC=C(C(C)(C)C)C=C2)=C1

Computed Properties

• Exact Mass: 270.12564

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 405.8±28.0 °C(Predicted)
• PSA: 46.53
• pka: 3.99±0.10(Predicted)